- Sulfonamide-nitrogen oxide derivatives as PDE-5 and PDE-6 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of eye diseases, World Intellectual Property Organization, , ,
Cas no 928038-44-2 (3-Azetidinemethanol hydrochloride)
3-Azetidinemethanol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Azetidin-3-ylmethanol hydrochloride
- 3-Azetidinemethanol hydrochloride
- (azetidine-3-yl)methanol hydrochloride
- 3-(Hydroxymethyl)azetidine hydrochloride
- 3-Azetidinemethanol,hydrochloride (1:1)
- Azetidin-3-Ylmethanol HCl
- azetidine-3-methanol hydrochloride
- HT871
- SC3671
- (Azetidine-3-yl)methanol HCl
- 3-HYDROXYMETHYL-AZETIDINE HCL
- 3-Azetidinemethanol, hydrochloride (1:1)
- PubChem19094
- Azetidin-3-ylmethanol, HCl
- AQUVQGSNKVDBBF-UHFFFAOYSA-N
- azetidin-3-ylmethanol,hydrochloride
- EBD14820
- Aze
- (Azetidin-3-yl)methanol hydrochloride
- GS-4254
- azetidin-3-ylmethanol;hydrochloride
- 928038-44-2
- SY024106
- azetidin-3-ylmethanolhydrochloride
- DTXSID40647357
- DB-013591
- EN300-7370063
- (Azetidin-3-yl)methanol--hydrogen chloride (1/1)
- PD166492
- MFCD09743446
- SB10126
- 3-(hydroxymethyl)azetidine hcl
- J-519615
- Azetidin-3-yl-methanol hydrochloride
- A3231
- HY-21336
- CS-D1756
- AC-7925
- 3-Azetidinemethanol HCl
- 3-Azetidinemethanol (hydrochloride)
- AKOS007930430
- SCHEMBL322359
-
- MDL: MFCD09743446
- Inchi: 1S/C4H9NO.ClH/c6-3-4-1-5-2-4;/h4-6H,1-3H2;1H
- InChI Key: AQUVQGSNKVDBBF-UHFFFAOYSA-N
- SMILES: Cl.OCC1CNC1
Computed Properties
- Exact Mass: 123.04500
- Monoisotopic Mass: 123.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 42.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
- PSA: 32.26000
- LogP: 0.32890
- Sensitiveness: Hygroscopic
3-Azetidinemethanol hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261;P280;P305+P351+P338;P304+P340;P405;P501
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
3-Azetidinemethanol hydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Azetidinemethanol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM116652-5g |
3-(Hydroxymethyl)azetidine Hydrochloride |
928038-44-2 | 95+% | 5g |
$234 | 2021-06-10 | |
| Chemenu | CM116652-10g |
3-(Hydroxymethyl)azetidine Hydrochloride |
928038-44-2 | 95+% | 10g |
$421 | 2021-06-10 | |
| AstaTech | SC3671-1/G |
3-HYDROXYMETHYL-AZETIDINE HCL |
928038-44-2 | 95% | 1g |
$78 | 2023-09-15 | |
| AstaTech | SC3671-5/G |
3-HYDROXYMETHYL-AZETIDINE HCL |
928038-44-2 | 95% | 5g |
$200 | 2023-09-15 | |
| AstaTech | SC3671-25/G |
3-HYDROXYMETHYL-AZETIDINE HCL |
928038-44-2 | 95% | 25g |
$838 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 059927-1g |
3-Azetidinemethanol hydrochloride |
928038-44-2 | 95% | 1g |
3851.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FE538-200mg |
3-Azetidinemethanol hydrochloride |
928038-44-2 | 97% | 200mg |
85.0CNY | 2021-08-04 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A3231-1G |
Azetidin-3-ylmethanol Hydrochloride |
928038-44-2 | >96.0%(T)(N) | 1g |
¥140.00 | 2024-04-15 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A3231-5G |
Azetidin-3-ylmethanol Hydrochloride |
928038-44-2 | >96.0%(T)(N) | 5g |
¥650.00 | 2024-04-15 | |
| Chemenu | CM116652-5g |
3-(Hydroxymethyl)azetidine Hydrochloride |
928038-44-2 | 95%+ | 5g |
$146 | 2022-02-28 |
3-Azetidinemethanol hydrochloride Production Method
Production Method 1
Production Method 2
- Rapidly accelerating fibrosarcoma protein degrading compounds and associated methods of use, World Intellectual Property Organization, , ,
Production Method 3
1.2 Reagents: Hydrochloric acid
- Azetidine Based Transition State Analogue Inhibitors of N-Ribosyl Hydrolases and Phosphorylases, Journal of Medicinal Chemistry, 2008, 51(4), 948-956
Production Method 4
- Preparation of nitrogen containing bicyclic compounds as somatostatin modulators, especially SSTR2 agonists, and their therapeutic use, World Intellectual Property Organization, , ,
Production Method 5
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate
- Novel pyridine derivatives and pyrimidine derivatives as HGFR inhibitors and their preparation and use in the treatment of diseases, United States, , ,
Production Method 6
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; rt
- Preparation of pyridine or pyrimidine derivatives as antitumor agents having excellent cell growth inhibition effect and excellent antitumor effect on cell strain having amplification of HGFR gene, World Intellectual Property Organization, , ,
Production Method 7
- Preparation of aminopyrazine derivatives as JAK2 tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 8
- Preparation of pyridines and pyrimidines having cyclopropane-1,1-dicarboxamide moiety as HGFR inhibitors, World Intellectual Property Organization, , ,
Production Method 9
- Preparation of benzenesulfonamides linked to a fused heteroaryl as nitrogen oxide-donating PDE-5 and/or PDE-6 inhibitors, World Intellectual Property Organization, , ,
Production Method 10
- Benzofuran analogues as NS4B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of HCV, China, , ,
Production Method 11
- Benzofuran analogue as NS4B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of hepatitis C, World Intellectual Property Organization, , ,
Production Method 12
1.2 Reagents: Hydrochloric acid Solvents: Water
- Preparation, nucleosidase and phosphorylase inhibition of azetidine nucleoside analogs, World Intellectual Property Organization, , ,
Production Method 13
- Preparation of indazole based bifunctional molecules as selective modulators of mutant LRRK2 for treatment of neurodegenerative disorders, World Intellectual Property Organization, , ,
Production Method 14
- Preparation of modified andrographolides useful for the treatment of inflammation, China, , ,
Production Method 15
- Effect of lipophilicity modulation on inhibition of human rhinovirus capsid binders, Bioorganic & Medicinal Chemistry Letters, 2011, 21(20), 6031-6035
Production Method 16
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate
- Preparation of phenoxypyridine derivatives as HGFR inhibitors for treatment of cancer, World Intellectual Property Organization, , ,
Production Method 17
- Preparation of taxane compounds with azetidine ring structure as anticancer agents, World Intellectual Property Organization, , ,
3-Azetidinemethanol hydrochloride Raw materials
3-Azetidinemethanol hydrochloride Preparation Products
3-Azetidinemethanol hydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-Azetidinemethanol hydrochloride
Comprehensive Overview of 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2)
3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) is a versatile organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its azetidine ring structure, has garnered significant attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial processes.
The growing interest in 3-Azetidinemethanol hydrochloride aligns with current trends in medicinal chemistry, where researchers are actively exploring novel heterocyclic compounds for their bioactive properties. Searches for terms like "azetidine derivatives in drug design" and "small molecule modulators with azetidine rings" have surged, reflecting the compound's relevance in modern therapeutics. Its structural features make it a valuable building block for developing targeted therapies, particularly in areas such as neurological disorders and metabolic diseases.
From a synthetic chemistry perspective, 3-Azetidinemethanol hydrochloride serves as a key intermediate in the preparation of more complex molecules. The azetidine scaffold is known for its conformational rigidity, which can improve the binding affinity of potential drug candidates. This property has led to increased searches for "azetidine-based pharmacophores" and "constrained ring systems in medicinal chemistry", highlighting the compound's importance in rational drug design strategies.
Quality control and characterization of 3-Azetidinemethanol hydrochloride are critical aspects for researchers. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. The demand for high-purity chemical intermediates has risen dramatically, as evidenced by search trends for "certified reference standards for azetidine compounds" and "analytical methods for small heterocycles".
In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for 3-Azetidinemethanol hydrochloride. Researchers are investigating catalytic processes and atom-economical transformations to produce this compound more efficiently. This aligns with search queries about "environmentally friendly synthesis of nitrogen heterocycles" and "green chemistry approaches to pharmaceutical intermediates", reflecting broader industry trends toward sustainability.
The stability profile of 3-Azetidinemethanol hydrochloride makes it suitable for various formulation applications. Its hydrochloride salt form demonstrates excellent compatibility with common excipients, addressing frequent search queries about "salt selection for API formulation" and "improving drug solubility through salt formation". These properties contribute to its utility in preclinical development stages.
Recent patent literature reveals innovative applications of 3-Azetidinemethanol hydrochloride in diverse therapeutic areas. The compound's structural flexibility allows for numerous derivatization possibilities, responding to the growing need for "novel chemical entities" in drug discovery pipelines. Search volume for related terms like "privileged structures in medicinal chemistry" and "scaffold hopping strategies" underscores this trend.
From a regulatory standpoint, proper handling and documentation of 3-Azetidinemethanol hydrochloride are essential for research compliance. While not classified as hazardous under standard protocols, appropriate safety measures should always be followed. This addresses common concerns reflected in searches for "safe handling of laboratory chemicals" and "chemical hygiene best practices".
The commercial availability of 3-Azetidinemethanol hydrochloride from multiple suppliers has increased its accessibility to researchers worldwide. Market analysis shows rising demand for custom synthesis services and bulk quantities of specialized intermediates like this compound, mirroring search trends for "reliable chemical suppliers" and "scalable synthetic routes".
Future research directions for 3-Azetidinemethanol hydrochloride may explore its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer opportunities for creating targeted delivery systems, aligning with current interests in "smart drug delivery platforms" and "precision medicine approaches" as evidenced by search engine data.
In conclusion, 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) represents an important tool for modern chemical research. Its unique structural features, combined with growing applications in pharmaceutical development, ensure its continued relevance in scientific investigations. The compound bridges multiple disciplines, from synthetic organic chemistry to drug formulation science, making it a valuable asset for researchers addressing current challenges in healthcare innovation.
928038-44-2 (3-Azetidinemethanol hydrochloride) Related Products
- 19059-68-8(3-(dimethylamino)-2,2-dimethylpropan-1-ol)
- 16047-86-2(2,2-Dimethyl-3-(methylamino)propan-1-ol)
- 942400-33-1(3-(Methoxymethyl)azetidine)
- 45512-27-4([3-(hydroxymethyl)azetidin-3-yl]methanol)
- 95849-02-8(Azetidin-3-ylmethanol)
- 33622-41-2(3-(dimethylamino)-2-methylpropan-1-ol)
- 138001-47-5(1-Propanol, 2-methyl-3-[(2-methylpropyl)amino]-)
- 1458776-01-6((3-methyl-3-azetidinyl)methanol)
- 1016232-92-0([3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride)
- 942308-06-7(3-(Methoxymethyl)azetidine hydrochloride)